5-Nitro indole-2-one

• CAS No.: 1174006-85-9
• Molecular Formula: C8H4N2O3
• Molecular Weight: 176.13 g/mol
• IUPAC Name: 5-nitroindol-2-one
• InChI: InChI=1S/C8H4N2O3/c11-8-4-5-3-6(10(12)13)1-2-7(5)9-8/h1-4H
• InChI Key: DFRKPWJGEYQSNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=O)C=C2C=C1[N+](=O)[O-]

Description

5-Nitro indole-2-one is a useful research compound. Its molecular formula is C8H4N2O3 and its molecular weight is 176.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3-Dihydro-indol-2-one 30a (20.0 g, 150 mmol) was dissolved in sulfuric acid (100 ml, 98%) in an ice-water bath under stirring, and added dropwise with nitric acid (10 ml, 65%-68%) while maintaining the temperature below 0° C. Upon completion of the addition, the mixture was stirred for 1 hour at 0° C. After thin lay chromatography showed the disappearance of starting materials, the reaction mixture was added with ice and filtered after ice-out. The filter cake was washed with water (20 ml×3), and the resulting solid was recrystallized to obtain the title compound 5-nitro-indol-2-one 30b (25.3 g, yield 92.4%) as an orange solid.